3-Methanesulfonyl-2,2-dimethylpropan-1-amine

• Molecular Formula: C6H15NO2S
• Molecular Weight: 165.26 g/mol
• IUPAC Name: 2,2-dimethyl-3-methylsulfonylpropan-1-amine
• InChI: InChI=1S/C6H15NO2S/c1-6(2,4-7)5-10(3,8)9/h4-5,7H2,1-3H3
• InChI Key: ZZWHUDSMSYSNDL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CN)CS(=O)(=O)C

Description

3-Methanesulfonyl-2,2-dimethylpropan-1-amine is a chemical compound with the molecular formula C₆H₁₅NO₂S and a molecular weight of 165.26 g/mol . It is primarily used in research and development settings and is not intended for human or veterinary use .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methanesulfonyl-2,2-dimethylpropan-1-amine typically involves the reaction of 2,2-dimethylpropan-1-amine with methanesulfonyl chloride under controlled conditions. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

it is likely that similar synthetic routes are scaled up using industrial reactors and optimized for higher yields and purity .

Chemical Reactions Analysis

Types of Reactions

3-Methanesulfonyl-2,2-dimethylpropan-1-amine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonyl group to a thiol group.

Substitution: The amine group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Thiols.

Substitution: Various substituted amines depending on the reagents used.

Scientific Research Applications

3-Methanesulfonyl-2,2-dimethylpropan-1-amine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological molecules.

Medicine: Investigated for its potential therapeutic properties.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Methanesulfonyl-2,2-dimethylpropan-1-amine involves its interaction with specific molecular targets. The sulfonyl group can form strong interactions with nucleophilic sites on proteins and enzymes, potentially altering their activity. The amine group can also participate in hydrogen bonding and electrostatic interactions, influencing the compound’s overall biological activity .

Comparison with Similar Compounds

Similar Compounds

2,2-Dimethylpropan-1-amine: Lacks the methanesulfonyl group, making it less reactive in certain chemical reactions.

Methanesulfonyl chloride: Used as a reagent in the synthesis of 3-Methanesulfonyl-2,2-dimethylpropan-1-amine.

Uniqueness

This compound is unique due to the presence of both the methanesulfonyl and amine groups, which allow it to participate in a wide range of chemical reactions and interactions. This dual functionality makes it a valuable compound in various research and industrial applications .